O-Methylaversin
Description
O-Methylaversin, also known as tri-O-methylversicolorin B, is a methylated derivative of versicolorin B, a precursor in the biosynthetic pathway of aflatoxins and sterigmatocystins. It was first synthesized by Holmwood and Roberts through total synthesis, confirming its structure as a cyclopentenocoumarin derivative with three methyl groups . This compound shares structural similarities with mycotoxins like aflatoxin B1 and sterigmatocystin, which are known for their carcinogenic and toxic properties.
Properties
CAS No. |
16049-51-7 |
|---|---|
Molecular Formula |
C21H18O7 |
Molecular Weight |
382.368 |
InChI |
InChI=1S/C21H18O7/c1-24-9-6-11-15(13(7-9)25-2)19(23)17-12(18(11)22)8-14-16(20(17)26-3)10-4-5-27-21(10)28-14/h6-8,10,21H,4-5H2,1-3H3/t10-,21+/m0/s1 |
InChI Key |
YBFHKHFXLDEWSA-CHNSCGDPSA-N |
SMILES |
COC1=CC(=C2C(=C1)C(=O)C3=CC4=C(C5CCOC5O4)C(=C3C2=O)OC)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison
The table below compares O-Methylaversin with sterigmatocystin and aflatoxin B1, focusing on key structural and functional differences:
| Property | This compound | Sterigmatocystin | Aflatoxin B1 |
|---|---|---|---|
| Molecular Formula | C₂₀H₁₈O₇ (inferred from synthesis) | C₁₈H₁₂O₆ | C₁₇H₁₂O₆ |
| Molecular Weight | ~370 g/mol (estimated) | 324.28 g/mol | 312.27 g/mol |
| Methylation Sites | Three O-methyl groups | One O-methyl group | No methyl groups |
| Biosynthetic Role | Intermediate in aflatoxin pathway | Precursor to aflatoxins | Terminal mycotoxin product |
| Toxicity | Likely reduced due to methylation | Moderately toxic (mutagenic) | Highly toxic (carcinogenic) |
Key Observations :
- This methylation likely enhances its stability and alters solubility .
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